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Compound of Interest

Compound Name: 3-(Hexyloxy)propylamine

Cat. No.: B103770

An In-depth Technical Guide to 3-(Hexyloxy)propylamine

This technical guide provides a comprehensive overview of 3-(Hexyloxy)propylamine, a
versatile bifunctional molecule with applications as a chemical intermediate and coupling agent.
[1] Aimed at researchers, scientists, and professionals in drug development, this document
details the molecule's structural and physicochemical properties, outlines key experimental
protocols for its synthesis, and presents a logical workflow for its industrial production.

Molecular Structure and Properties

3-(Hexyloxy)propylamine is an ether-amine hybrid molecule, a structural characteristic that
imparts both hydrophilic and lipophilic properties.[1] The primary amine group provides a site of
basicity and nucleophilicity, while the hexyloxy tail creates a nonpolar, hydrocarbon character.

[1]

Physicochemical and Structural Data

The quantitative properties of 3-(Hexyloxy)propylamine are summarized in the table below for
clear reference and comparison.
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Property Value Reference(s)
Molecular Formula CoH21NO [2][3]
Molecular Weight 159.27 g/mol [2][3]
IUPAC Name 3-hexoxypropan-1-amine
CAS Number 16728-61-3 [2][3]
Appearance Colorless to light yellow liquid
Boiling Point ~200 - 210 °C / 229.7 °C at ]

760 mmHg
Density ~0.84 - 0.851 g/cm3 [1]
Flash Point ~78-79.4°C

Solubility in Water

Slightly soluble

SMILES

CCCCCCOCCCN

InChlKey

NWGJITXNNXLHFSE-
UHFFFAOYSA-N

Experimental Protocols: Synthesis of 3-

(Hexyloxy)propylamine

The industrial synthesis of 3-(Hexyloxy)propylamine is primarily achieved through two
efficient pathways. The first involves the cyanoethylation of hexanol followed by the catalytic
hydrogenation of the resulting nitrile intermediate. An alternative route is the reductive
amination of 3-(hexyloxy)propanal.

Protocol 1: Synthesis via Nitrile Intermediate

This common industrial method involves two main steps:

Step 1: Synthesis of 3-(Hexyloxy)propionitrile (Cyanoethylation)
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This reaction, also known as cyanoethylation, involves the alkoxylation of acrylonitrile with 1-
hexanol.

e Reactants: 1-Hexanol and Acrylonitrile.

o Catalyst: A base catalyst is used to facilitate the reaction. Sodium methoxide is a common
and effective choice, though other alkali metal hydroxides like potassium hydroxide can also
be employed.

e Procedure:
o Charge a reaction vessel with 1-hexanol and the base catalyst.

o Slowly add acrylonitrile to the mixture while controlling the temperature, as the reaction is
exothermic.

o Stir the mixture until the reaction is complete, which can be monitored by techniques such
as Gas Chromatography (GC) or Thin-Layer Chromatography (TLC).

o Upon completion, neutralize the catalyst with an acid.

o Purify the resulting 3-(hexyloxy)propionitrile, typically through distillation, to remove
unreacted starting materials and byproducts.

Step 2: Catalytic Hydrogenation of 3-(Hexyloxy)propionitrile

The nitrile intermediate is then reduced to the primary amine.

e Reactant: 3-(Hexyloxy)propionitrile.

o Catalyst: Raney Nickel is a commonly used catalyst for this hydrogenation.
o Reagents: Hydrogen gas (Hz) and an inhibitor to improve selectivity.

e Procedure:

o Load the 3-(hexyloxy)propionitrile, Raney Nickel catalyst, and a solvent (if necessary) into
a high-pressure reactor.
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o To enhance selectivity towards the primary amine and prevent the formation of secondary
and tertiary amine byproducts, an inhibitor such as liquid ammonia is added (typically 5-
10% by weight). Treating the Raney Nickel catalyst with an alkaline solution (e.qg.,
potassium hydroxide) can also improve the yield of the primary amine.

o Pressurize the reactor with hydrogen gas (e.g., to 3.6 MPa).
o Heat the mixture (e.g., to 85°C) and maintain it under agitation.
o Monitor the reaction progress by measuring hydrogen uptake.

o Once the reaction is complete, cool the reactor, vent the excess hydrogen, and filter the
mixture to remove the catalyst.

o The final product, 3-(Hexyloxy)propylamine, is then purified, typically by vacuum
distillation. This process can achieve yields of 90-92%.

Protocol 2: Synthesis via Reductive Amination

This alternative pathway involves the oxidation of an alcohol to an aldehyde, followed by
reductive amination.

Step 1: Oxidation of 3-(Hexyloxy)propanol to 3-(Hexyloxy)propanal
e Reactant: 3-(Hexyloxy)propanol.

o Oxidizing Agent: A mild oxidizing agent is required to prevent over-oxidation to the carboxylic
acid. The Swern oxidation is a suitable method.

e Procedure (Swern Oxidation):

o Activate dimethyl sulfoxide (DMSO) with oxalyl chloride or trifluoroacetic anhydride at low
temperatures (e.g., -78°C) in a suitable solvent like dichloromethane.

o Add a solution of 3-(hexyloxy)propanol to the activated DMSO.

o After a short period, add a hindered base such as triethylamine to promote the elimination
reaction that forms the aldehyde.
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o Allow the reaction to warm to room temperature.

o Perform an aqueous workup to isolate the 3-(hexyloxy)propanal. The volatile byproducts
(dimethyl sulfide, carbon monoxide, carbon dioxide) simplify purification.

Step 2: Reductive Amination of 3-(Hexyloxy)propanal
e Reactants: 3-(Hexyloxy)propanal and Ammonia (NHs).

e Reducing Agent: A reducing agent such as sodium cyanoborohydride (NaBH3CN) or catalytic
hydrogenation can be used.

e Procedure (using Catalytic Hydrogenation):

[e]

Combine 3-(hexyloxy)propanal with ammonia in a suitable solvent within a pressure
reactor.

o Add a hydrogenation catalyst, such as Raney Nickel or Palladium on Carbon (Pd/C).
o Pressurize the reactor with hydrogen gas.

o Heat and stir the mixture until the reaction is complete.

o After cooling and depressurizing, filter out the catalyst.

o Purify the resulting 3-(Hexyloxy)propylamine by distillation.

Logical Workflow Visualization

The following diagram illustrates the key steps in the industrial synthesis of 3-
(Hexyloxy)propylamine via the nitrile intermediate pathway, which is a prevalent method for
its production.
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Industrial Synthesis Workflow for 3-(Hexyloxy)propylamine.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.
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